Cas no 916739-36-1 (BENZENEMETHANAMINE, 4-AMINO-N,N-BIS[(4-AMINOPHENYL)METHYL]-, HYDROCHLORIDE)

• Product Name: BENZENEMETHANAMINE, 4-AMINO-N,N-BIS[(4-AMINOPHENYL)METHYL]-, HYDROCHLORIDE
• CAS No: 916739-36-1
• MF: C₂₁H₂₅ClN₄
• MW: 368.903003454208
• CID: 996841
• PubChem ID: 57355795
• Update Time: 2025-04-20

BENZENEMETHANAMINE, 4-AMINO-N,N-BIS[(4-AMINOPHENYL)METHYL]-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 4-AMINO-N,N-BIS[(4-AMINOPHENYL)METHYL]-, HYDROCHLORIDE
• 4-[[bis[(4-aminophenyl)methyl]amino]methyl]aniline,hydrochloride
• 4-[[bis[(4-aminophenyl)methyl]amino]methyl]aniline;hydrochloride
• 4,4',4''-[Nitrilotris(methylene)]trianiline--hydrogen chloride (1/1)
• 916739-36-1
• DTXSID20723305

• Inchi： 1S/C21H24N4.ClH/c22-19-7-1-16(2-8-19)13-25(14-17-3-9-20(23)10-4-17)15-18-5-11-21(24)12-6-18;/h1-12H,13-15,22-24H2;1H
• InChI Key： ASGGFCKRCFPYAQ-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC(=CC=1)N)(CC1C=CC(=CC=1)N)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 368.17700
• Monoisotopic Mass: 368.1767745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.30000
• LogP: 6.18120